4-Morpholinobenzylamine hydrochloride

• IUPAC Name: (4-morpholin-4-ylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C11H16N2O.ClH/c12-9-10-1-3-11(4-2-10)13-5-7-14-8-6-13;/h1-4H,5-9,12H2;1H
• InChI Key: OBPSVZJTAZJLLT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)CN.Cl
• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol

Description

4-Morpholinobenzylamine hydrochloride (MBHA) is an important organic molecule used in a variety of scientific experiments. It is often used for pharmaceutical testing.

Synthesis Analysis

The synthesis of morpholines, including 4-Morpholinobenzylamine, has been a subject of significant attention due to its widespread availability in natural products and biologically relevant compounds. The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has been described.

Molecular Structure Analysis

The molecular formula of 4-Morpholinobenzylamine hydrochloride is C11H17ClN2O. Its molecular weight is 228.72 g/mol.

Scientific Research Applications

Pharmacology

In pharmacology, 4-Morpholinobenzylamine hydrochloride is explored for its potential role in drug development. It may act as a precursor or intermediate in the synthesis of pharmaceutical agents, particularly those targeting neurological pathways, given morpholine’s presence in several CNS-active drugs.

Chemical Synthesis

This compound is valuable in chemical synthesis, where it’s used to introduce the morpholine moiety into target molecules. This can significantly alter the chemical properties of these molecules, such as increasing solubility or altering reactivity, which is crucial for developing new materials and industrial chemicals.

Materials Science

4-Morpholinobenzylamine hydrochloride: finds applications in materials science, particularly in the synthesis of polymers and coatings. Its incorporation into materials can impart desired properties like increased flexibility, better thermal stability, and enhanced chemical resistance.

Analytical Chemistry

In analytical chemistry, 4-Morpholinobenzylamine hydrochloride can be used as a standard or reagent in various analytical techniques. Its well-defined structure and properties make it suitable for calibrating instruments or as a reactant in chemical assays to quantify or detect other substances.

Environmental Science

Lastly, 4-Morpholinobenzylamine hydrochloride may be used in environmental science research to study its degradation products and their impact on the environment. Understanding its behavior in different environmental conditions helps in assessing the ecological risks associated with its use.

Safety and Hazards

The safety data sheet for a similar compound, Morpholinobenzylamine, indicates that it is hazardous, causing severe skin burns and eye damage, and may cause respiratory irritation. It’s important to handle such compounds with appropriate safety measures.

Future Directions

While specific future directions for 4-Morpholinobenzylamine hydrochloride are not mentioned in the search results, it is clear that this compound is used in a variety of scientific experiments and pharmaceutical testing. Therefore, it is likely that future research will continue to explore its potential applications.

Mechanism of Action

Mode of Action

As with many organic compounds, it likely interacts with its targets through a variety of mechanisms, potentially including binding to receptors or enzymes, altering cellular processes, or modulating signal transduction pathways . More detailed studies are required to elucidate the specific interactions of 4-Morpholinobenzylamine hydrochloride with its targets.

Biochemical Pathways

Given its complex structure, it may potentially influence multiple pathways, leading to a variety of downstream effects

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound

Result of Action

It is likely that the compound exerts its effects through a combination of interactions with its targets and influences on biochemical pathways

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the activity and stability of 4-Morpholinobenzylamine hydrochloride